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Abstract

Cinnzeylanol, a polyhydroxylated pentacyclic diterpene isolated from the bark of the Ceylon
cinnamon tree (Cinnamomum zeylanicum), has garnered interest for its notable biological
activities, including insecticidal and antimicrobial properties. This technical guide provides a
detailed overview of the chemical structure and stereochemistry of Cinnzeylanol, compiling
available data from seminal studies. The structural elucidation, primarily achieved through X-
ray crystallography and NMR spectroscopy, is discussed in detail. This document is intended to
serve as a comprehensive resource for researchers and professionals engaged in natural
product chemistry, drug discovery, and related fields.

Chemical Structure and Properties

Cinnzeylanol is a complex diterpenoid with the molecular formula C20H3207, corresponding to
a molecular weight of 384.5 g/mol .[1] The molecule possesses a rigid pentacyclic cage-like
structure, a feature common to ryanodane-type diterpenes.

Physicochemical Properties

A summary of the known physicochemical properties of Cinnzeylanol is presented in Table 1.
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Property Value Reference
CAS Number 62394-04-1 [1]
Molecular Formula C20H3207 [1]
Molecular Weight 384.5 g/mol [1]
Melting Point 186.2 °C [1]

_ _ Inferred from isolation
Appearance Crystalline solid o
descriptions

Table 1: Physicochemical Properties of Cinnzeylanol

Stereochemistry and Absolute Configuration

The stereochemistry of Cinnzeylanol is complex, featuring multiple stereocenters. The relative
stereochemistry was primarily established through single-crystal X-ray diffraction analysis.
While the original publications detailing the absolute configuration were not fully accessible,
related studies on similar ryanodane diterpenes suggest a specific absolute stereochemistry. It
is crucial to consult the primary literature for a definitive assignment of the absolute
configuration.

Structural Elucidation: A Methodological Overview

The determination of the intricate structure of Cinnzeylanol involved a combination of
spectroscopic technigues and chemical reactions. The logical workflow for its structural
elucidation is depicted below.
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Figure 1. Workflow for the Structural Elucidation of Cinnzeylanol
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Figure 2. Logic Diagram for Stereochemical Assignment of Cinnzeylanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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